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Get Quote

The table below summarizes the key characteristics, efficacy, and safety data for Tofisopam and

Hydroxyzine based on available clinical evidence.

Feature Tofisopam Hydroxyzine

Drug Class 2,3-benzodiazepine (proposed

homophtalazine) [1]

First-generation antihistamine [2]

Mechanism of
Action

Does not bind to GABA-A benzodiazepine

site [3]. Isoenzyme-selective
phosphodiesterase (PDE) inhibitor (highest

affinity for PDE4A1) [3].

Histamine H1 receptor antagonist [2].

Approval Status Approved in several European countries

and Japan; not approved in the US [1] [3].

Approved in many countries,

including the US.

Efficacy in GAD
(vs. Placebo)

Significant improvement on HARS vs.

placebo (p<0.001) [1].

Significant improvement on HAM-A

vs. placebo over 4 weeks [4] and 3
months (p=0.019) [5].

Comparative
Efficacy

Similar efficacy to diazepam, with no
significant differences found [1].

Similar efficacy to bromazepam (a
benzodiazepine) after 3 months [5].
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Feature Tofisopam Hydroxyzine

Common
Adverse Effects

Fewer adverse effects and withdrawal
symptoms compared to diazepam [1].

Sleepiness/drowsiness, dry mouth [4]
[5].

Sedative /
Cognitive
Effects

No sedative effect, does not impair
cognitive abilities [1].

Causes transient sleepiness,
particularly in the first week [4].

Dependence
Potential

Withdrawal symptoms resembled those of

placebo [1].

No rebound anxiety or withdrawal

symptoms after abrupt
discontinuation [4].

Key
Advantages

Anxiolytic efficacy without typical
benzodiazepine side effects (sedation,

cognitive impairment) [1] [3].

Effective anxiolytic with no significant
potential for dependence or misuse

[2].

Experimental Data and Methodologies

The comparative table is supported by data from several clinical trials, whose key design elements are

summarized below for reference.

Study Agent Study Design & Duration
Patient
Population

Dosage
Primary
Efficacy
Measure

Tofisopam
[1]

Randomized, double-blind,

placebo- and active-controlled
(diazepam). 2-week treatment

+ 2-week washout.

66 outpatients with

GAD (DSM
criteria).

50 mg, three

times a day
(150

mg/day).

Hamilton

Anxiety Rating
Scale (HARS).

Hydroxyzine
[5]

Randomized, double-blind,

placebo- and active-controlled
(bromazepam). 12-week

treatment.

334 outpatients

with GAD (DSM-IV
criteria, HAM-A ≥

20).

50 mg per

day.

Hamilton

Rating Scale
for Anxiety

(HAM-A).
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Proposed Mechanisms of Action

The distinct mechanisms of action for Tofisopam and Hydroxyzine are illustrated in the diagrams below.

Tofisopam

PDE4 Enzyme

Inhibits

↑ cAMP Levels

Hydrolyzes

Downstream Neuronal
Modulation (Striatum)

Anxiolytic Effect

Click to download full resolution via product page

Tofisopam's proposed anxiolytic pathway involves selective inhibition of phosphodiesterase 4 (PDE4),

leading to increased intracellular cAMP levels and subsequent neuronal modulation, particularly in the

striato-pallido-nigral system [1] [3].
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Hydroxyzine

Histamine H1 Receptor
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Hydroxyzine is a histamine H1 receptor antagonist. By blocking the action of histamine in the brain, it

induces anxiolytic sedation, which is believed to underlie its therapeutic effect in GAD [2].

Key Conclusions for Research and Development

Tofisopam represents a unique class of anxiolytic with a non-sedating profile and a potentially lower
risk of dependence compared to classic 1,4-benzodiazepines. Its novel PDE inhibitory mechanism

offers a distinct pathway for drug development, particularly for patients who require anxiety
management without cognitive impairment [1] [3].

Hydroxyzine is an established antihistamine with proven efficacy in GAD. Its major advantage is the
absence of dependence potential, making it a viable alternative to benzodiazepines. However, its

sedative properties, though often transient, can be a limiting factor [4] [5] [2].

A direct, head-to-head clinical trial between Tofisopam and Hydroxyzine is needed to conclusively

determine their relative efficacy, tolerability, and ideal patient profiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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